Cas no 123392-52-9 (6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one)

• Product Name: 6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one
• CAS No: 123392-52-9
• MF: C₁₀H₉FN₄O
• MW: 220.203064680099
• MDL: MFCD13811717
• CID: 3696892
• PubChem ID: 135907583
• Update Time: 2025-06-09

6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-amino-2-[(4-fluorophenyl)amino]-
• 6-Amino-2-(4-fluoro-phenylamino)-3H-pyrimidin-4-one
• 6-Amino-2-[(4-fluorophenyl)amino]pyrimidin-4(3H)-one
• MFCD13811717
• 6-Amino-2-((4-fluorophenyl)amino)pyrimidin-4-ol
• AKOS002675796
• ALBB-017199
• 6-amino-2-[(4-fluorophenyl)amino]-3,4-dihydropyrimidin-4-one
• 4-amino-2-(4-fluoroanilino)-1H-pyrimidin-6-one
• LS-05527
• 4(3H)-pyrimidinone, 6-amino-2-[(4-fluorophenyl)amino]-
• SB58243
• 6-Amino-2-((4-fluorophenyl)amino)pyrimidin-4(3H)-one
• H32005
• CS-0338423
• 123392-52-9
• 6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one

• MDL： MFCD13811717
• Inchi： 1S/C10H9FN4O/c11-6-1-3-7(4-2-6)13-10-14-8(12)5-9(16)15-10/h1-5H,(H4,12,13,14,15,16)
• InChI Key： MWOBQKUYMOUXRE-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(F)C=C2)NC(N)=CC(=O)N=1

Computed Properties

• Exact Mass: 220.076
• Monoisotopic Mass: 220.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5A^2
• XLogP3: 0.3

6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one Security Information

• HazardClass：IRRITANT

Additional information on 6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one

Recent Advances in the Study of 6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one (CAS: 123392-52-9)

6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one (CAS: 123392-52-9) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and anticancer drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Recent studies have demonstrated that 6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one exhibits potent inhibitory activity against specific kinases, making it a promising candidate for targeted cancer therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential in treating inflammatory and autoimmune diseases. A recent preclinical study demonstrated its ability to modulate the activity of key inflammatory mediators, such as NF-κB and TNF-α, suggesting its utility in conditions like rheumatoid arthritis and inflammatory bowel disease. These findings were supported by in vitro and in vivo models, which showed significant reduction in inflammatory markers upon treatment with the compound.

The synthesis and optimization of 6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is critical for its potential commercialization. A 2022 study in Organic Process Research & Development detailed a novel synthetic pathway that improved yield and purity while reducing environmental impact, addressing some of the challenges associated with its large-scale production.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of 6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one as a versatile scaffold for drug development. Ongoing investigations are expected to further elucidate its therapeutic potential and pave the way for its application in a broader range of diseases.

In conclusion, 6-Amino-2-(4-fluorophenyl)aminopyrimidin-4(3H)-one (CAS: 123392-52-9) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its dual role as a kinase inhibitor and anti-inflammatory agent highlights its versatility, while advances in synthesis methods enhance its feasibility for clinical use. Future research should focus on addressing the remaining challenges to fully realize its therapeutic potential.